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Cat. No.: B121578 Get Quote

An In-depth Technical Review of Benzyl 5-
hydroxypentanoate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl 5-hydroxypentanoate is a chemical compound that serves as a key intermediate in

the synthesis of complex pharmaceutical agents. Its primary role in the scientific literature is as

a precursor to a class of potent P2-P1'-linked macrocyclic human renin inhibitors. Renin is an

aspartic protease that plays a crucial role in the renin-angiotensin-aldosterone system (RAAS),

a critical regulator of blood pressure and electrolyte balance. Inhibition of renin is a therapeutic

strategy for the management of hypertension. This technical guide provides a comprehensive

overview of Benzyl 5-hydroxypentanoate, including its chemical and physical properties, a

detailed synthesis protocol, and its application in the development of human renin inhibitors.

Chemical and Physical Properties
Benzyl 5-hydroxypentanoate is an ester characterized by a benzyl group protecting the

carboxylic acid and a terminal hydroxyl group on the pentanoate chain. This bifunctional nature

makes it a versatile building block in organic synthesis.
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Property Value Reference

CAS Number 134848-96-7 [1]

Molecular Formula C₁₂H₁₆O₃ [1]

Molecular Weight 208.25 g/mol [1]

Boiling Point 314.8 ± 25.0 °C (Predicted) [2]

Density 1.100 ± 0.06 g/cm³ (Predicted) [2]

Appearance Colorless to pale yellow oil

Solubility
Slightly soluble in acetone and

chloroform.
[3]

Storage

Store at -80°C under an inert

atmosphere; it is hygroscopic

and temperature sensitive.

[3]

Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and characterization of Benzyl 5-
hydroxypentanoate. While a complete set of experimental spectra is not readily available in

the public domain, the following ¹H NMR data has been reported:
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¹H NMR

(300 MHz,

CDCl₃)

Chemical
Shift (δ,
ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration Assignment

7.38-7.26 m 5H Ar-H

5.12 s 2H -CH₂-Ph

3.64 t 6.3 2H -CH₂-OH

2.41 t 7.2 2H -C(=O)-CH₂-

1.80-1.71 m 2H
-CH₂-CH₂-

CH₂-

1.64-1.54 m 3H

-CH₂-CH₂-

CH₂OH and -

OH

Note: Predicted ¹³C NMR, Mass Spectrometry, and IR data are available through various

chemical databases, but experimental spectra are not consistently published in the primary

literature.

Experimental Protocols
Synthesis of Benzyl 5-hydroxypentanoate
A common laboratory-scale synthesis of Benzyl 5-hydroxypentanoate involves the

benzylation of 5-hydroxypentanoic acid or its corresponding salt.

Materials:

Sodium 5-hydroxypentanoate

Benzyl bromide

Tetrabutylammonium bromide

Acetone
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Ethyl acetate

1N aqueous sodium bisulfate

Saturated aqueous sodium bicarbonate

Saturated aqueous sodium chloride

Anhydrous magnesium sulfate

Procedure:

A suspension of sodium 5-hydroxypentanoate in acetone is prepared.

Benzyl bromide (2.0 equivalents) and a catalytic amount of tetrabutylammonium bromide

(0.05 equivalents) are added to the suspension.

The reaction mixture is heated at 45°C for 24 hours.

After cooling to room temperature, the mixture is concentrated under reduced pressure.

The resulting residue is dissolved in ethyl acetate and washed successively with 1N aqueous

sodium bisulfate, saturated aqueous sodium bicarbonate, and saturated aqueous sodium

chloride.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated to

yield the crude product as a pale yellow oil.

Purification is achieved by medium-pressure liquid chromatography (MPLC) using a silica gel

column and an appropriate eluent system (e.g., 45% ethyl acetate in hexane) to afford pure

Benzyl 5-hydroxypentanoate.

Role in the Synthesis of P2-P1'-Linked Macrocyclic
Human Renin Inhibitors
Benzyl 5-hydroxypentanoate is a key starting material in the multi-step synthesis of potent

human renin inhibitors. The general synthetic strategy involves the elaboration of the
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pentanoate backbone and subsequent macrocyclization. While the seminal paper by Weber et

al.[4] focuses on the design and biological activity of the final macrocyclic inhibitors, it does not

provide a detailed synthetic route for the intermediates. The diagram below illustrates the

logical workflow of how Benzyl 5-hydroxypentanoate is utilized as a precursor in the

synthesis of these complex molecules.

Caption: Synthetic workflow from Benzyl 5-hydroxypentanoate to renin inhibitors.

Biological Activity of Downstream Products
It is important to note that Benzyl 5-hydroxypentanoate itself is not reported to have direct

biological activity as a renin inhibitor. Its significance lies in its role as a precursor to the

pharmacologically active macrocyclic compounds. These final products have demonstrated

potent inhibitory activity against human renin.

Compound (from Weber et al., 1991) IC₅₀ (µM)

13-membered-ring glutamine-derived inhibitor 0.61

14-membered-ring diaminopropionic acid-

derived inhibitor
0.59

13-membered-ring diol inhibitor 0.65

P4-modified macrocyclic inhibitor 0.056

These IC₅₀ values highlight the effectiveness of the final macrocyclic structures in inhibiting the

enzymatic activity of human renin.[4]

Signaling Pathways
There are no known signaling pathways directly modulated by Benzyl 5-hydroxypentanoate.

The ultimate therapeutic effect of the renin inhibitors synthesized from this precursor is the

downregulation of the Renin-Angiotensin-Aldosterone System (RAAS).

Caption: Inhibition of the Renin-Angiotensin-Aldosterone System by renin inhibitors.

Conclusion
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Benzyl 5-hydroxypentanoate is a valuable synthetic intermediate, primarily recognized for its

application in the synthesis of P2-P1'-linked macrocyclic human renin inhibitors. While the

compound itself does not exhibit direct biological activity, its structural features are essential for

the construction of these complex and potent pharmaceutical agents. This technical guide has

summarized the available chemical, physical, and spectroscopic data for Benzyl 5-
hydroxypentanoate, provided a detailed synthesis protocol, and contextualized its role in the

development of novel therapeutics for hypertension. Further research providing detailed

experimental procedures for its conversion to the final active molecules and more

comprehensive public spectroscopic data would be beneficial for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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